Cas no 2228428-94-0 (3-(3-bromopropyl)-1H-1,2,4-triazole)

• Product Name: 3-(3-bromopropyl)-1H-1,2,4-triazole
• CAS No: 2228428-94-0
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• CID: 5798083
• PubChem ID: 154291314
• Update Time: 2025-10-12

3-(3-bromopropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-1H-1,2,4-triazole
• 2228428-94-0
• EN300-1925911

• Inchi： 1S/C5H8BrN3/c6-3-1-2-5-7-4-8-9-5/h4H,1-3H2,(H,7,8,9)
• InChI Key： FBEFCJCFPLMOCC-UHFFFAOYSA-N
• SMILES： BrCCCC1=NC=NN1

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(3-bromopropyl)-1H-1,2,4-triazole

Recent Advances in the Study of 3-(3-Bromopropyl)-1H-1,2,4-Triazole (CAS: 2228428-94-0): A Promising Scaffold in Medicinal Chemistry

The compound 3-(3-bromopropyl)-1H-1,2,4-triazole (CAS: 2228428-94-0) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties and potential as a building block for drug discovery. This heterocyclic scaffold combines the structural features of a 1,2,4-triazole ring with a bromopropyl side chain, offering unique opportunities for chemical modifications and biological targeting. Recent studies have explored its applications in antimicrobial, anticancer, and CNS-targeted therapies, positioning it as a promising candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) investigated the antimicrobial potential of 3-(3-bromopropyl)-1H-1,2,4-triazole derivatives against drug-resistant bacterial strains. The researchers synthesized a series of analogs by modifying the triazole ring and demonstrated significant activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values ranging from 2-8 μg/mL. The bromopropyl moiety was found to enhance membrane permeability, while the triazole core contributed to target specificity, particularly against bacterial topoisomerase IV.

In oncology research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2023, 33, 128456) that 3-(3-bromopropyl)-1H-1,2,4-triazole derivatives showed potent inhibitory activity against histone deacetylases (HDACs), particularly HDAC6. The lead compound in this series exhibited an IC50 of 12 nM against HDAC6 with >100-fold selectivity over other HDAC isoforms. Molecular docking studies revealed that the bromopropyl chain facilitates optimal positioning in the hydrophobic pocket of the HDAC6 catalytic domain.

The compound's potential in CNS drug development was highlighted in a recent ACS Chemical Neuroscience publication (2023, 14, 8, 1425-1437), where researchers explored its GABA_A receptor modulation properties. The 3-(3-bromopropyl)-1H-1,2,4-triazole scaffold demonstrated anxiolytic effects in rodent models without the sedative side effects commonly associated with benzodiazepines. This selective activity was attributed to the compound's unique binding mode at the α2/α3 subunit interface of GABA_A receptors.

Synthetic methodologies for 3-(3-bromopropyl)-1H-1,2,4-triazole have also seen significant advancements. A 2023 Organic Process Research & Development paper (27, 4, 678-685) described a novel continuous-flow synthesis approach that improved yield to 82% while reducing reaction time from 12 hours to 25 minutes. This scalable method addresses previous challenges in the large-scale production of this intermediate, which is crucial for its broader application in drug discovery programs.

Pharmacokinetic studies published in Xenobiotica (2023, 53, 1-12) revealed that 3-(3-bromopropyl)-1H-1,2,4-triazole derivatives generally exhibit favorable ADME profiles, with oral bioavailability ranging from 45-68% in preclinical species. The bromine atom was found to contribute to metabolic stability by reducing oxidative metabolism at the propyl linker, while the triazole ring facilitated hydrogen bonding with plasma proteins, extending half-life.

Ongoing research is exploring the application of this scaffold in PROTAC (proteolysis targeting chimera) design, as reported in a recent Chemical Communications article (2023, 59, 6782-6785). The bromopropyl group serves as an ideal linker for connecting target-binding moieties to E3 ligase recruiters, with the triazole ring providing structural rigidity. Early results show promising degradation of BRD4 and EGFR proteins in cancer cell lines at nanomolar concentrations.

In conclusion, 3-(3-bromopropyl)-1H-1,2,4-triazole (CAS: 2228428-94-0) represents a versatile scaffold with demonstrated potential across multiple therapeutic areas. Its unique combination of synthetic accessibility, favorable physicochemical properties, and diverse biological activities makes it particularly valuable for medicinal chemistry applications. Future research directions may include further optimization of its pharmacokinetic properties, expansion of its target repertoire, and exploration of its use in combination therapies.